Cas no 98156-84-4 (2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid)

• Product Name: 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid
• CAS No: 98156-84-4
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 1082601
• PubChem ID: 13491990
• Update Time: 2025-04-24

2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid
• 2-nitro-4-pyridin-4-ylbenzoic acid
• 2-nitro-4-(4-pyridinyl)benzoic acid
• SCHEMBL10475570
• 98156-84-4
• Benzoic acid, 2-nitro-4-(4-pyridinyl)-
• 2-Nitro-4-(pyridin-4-yl)benzoic acid
• DTXSID00542112
• RXFXRIAOTSQRQN-UHFFFAOYSA-N

• Inchi： 1S/C12H8N2O4/c15-12(16)10-2-1-9(7-11(10)14(17)18)8-3-5-13-6-4-8/h1-7H,(H,15,16)
• InChI Key： RXFXRIAOTSQRQN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 244.04840674g/mol
• Monoisotopic Mass: 244.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96Ų

Additional information on 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid

Exploring the Versatile Applications of 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid (CAS No. 98156-84-4) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid (CAS No. 98156-84-4) has emerged as a compound of significant interest. This nitro-substituted benzoic acid derivative, featuring a pyrazole moiety, is widely recognized for its unique chemical properties and diverse applications. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and material science, making it a hot topic in contemporary chemical discussions.

The molecular structure of 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid combines a benzoic acid core with both nitro and pyrazole functional groups. This combination imparts distinctive electronic and steric characteristics to the molecule. The presence of the nitro group enhances its reactivity in various chemical transformations, while the pyrazole ring contributes to its ability to form stable complexes with metal ions. These features make it particularly valuable in the development of novel catalysts and coordination compounds.

One of the most prominent applications of 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid is in pharmaceutical research. The compound serves as a key intermediate in the synthesis of biologically active molecules. Its structural motifs are frequently found in drug candidates targeting inflammation, microbial infections, and certain metabolic disorders. Recent studies have highlighted its potential in designing selective enzyme inhibitors, a topic that has gained substantial attention in medicinal chemistry circles.

Beyond pharmaceuticals, 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid finds applications in agrochemical formulations. The agricultural sector constantly seeks new compounds that can improve crop protection while minimizing environmental impact. This chemical's unique properties make it suitable for developing next-generation plant growth regulators and pest control agents. Researchers are particularly interested in its potential to create more sustainable alternatives to traditional agrochemicals.

The material science community has also taken notice of 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid. Its ability to coordinate with various metals makes it a promising candidate for creating advanced metal-organic frameworks (MOFs). These porous materials have revolutionized gas storage, separation technologies, and catalysis. The compound's thermal stability and structural versatility contribute to the development of MOFs with tailored properties for specific industrial applications.

From a synthetic chemistry perspective, 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid offers numerous possibilities. Its multiple functional groups allow for selective modifications, enabling chemists to create a diverse array of derivatives. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening approaches. Recent publications have demonstrated its utility in multicomponent reactions, a growing area of interest in green chemistry initiatives.

The commercial availability of 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid (CAS No. 98156-84-4) has increased significantly in recent years, reflecting its growing importance in various industries. Suppliers typically offer it as a high-purity crystalline solid, with specifications tailored to research and industrial needs. Quality control parameters often include HPLC purity, melting point range, and residual solvent content to ensure consistency across batches.

Environmental and safety considerations surrounding 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid have been thoroughly investigated. While it doesn't fall under hazardous material classifications, standard laboratory precautions should be observed when handling the compound. Proper personal protective equipment, including gloves and safety glasses, is recommended. Storage typically requires protection from moisture and extreme temperatures to maintain stability over extended periods.

Analytical characterization of 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, provides detailed structural information. Mass spectrometry confirms molecular weight and purity, while infrared spectroscopy helps identify functional groups. These analytical methods ensure proper identification and quality assessment of the compound.

The future outlook for 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid appears promising. As research continues to uncover new applications and synthetic pathways, demand for this versatile compound is expected to grow. Its role in developing sustainable chemical solutions aligns with global trends toward greener technologies. The compound's unique combination of properties positions it as a valuable building block in multiple scientific disciplines.

For researchers considering working with 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid, numerous resources are available. Scientific literature contains detailed protocols for its synthesis, purification, and application. Several patent documents describe specific uses of the compound, particularly in pharmaceutical contexts. Collaborative opportunities exist for further exploration of its potential in emerging fields such as bioconjugation chemistry and molecular electronics.

In conclusion, 2-Nitro-5-(1H-pyrazol-1-yl)benzoic acid (CAS No. 98156-84-4) represents an excellent example of how carefully designed molecular structures can enable diverse applications across multiple scientific domains. Its continued study promises to yield innovative solutions to current challenges in medicine, agriculture, and materials science. As our understanding of its properties deepens, we can anticipate even more creative uses for this remarkable compound in the years to come.